3-nitro-1H-pyrazole-4-sulfonyl chloride
Overview
Description
3-nitro-1H-pyrazole-4-sulfonyl chloride is a chemical compound with the molecular formula C3H2ClN3O4S . It contains a total of 14 bonds, including 12 non-H bonds, 9 multiple bonds, 2 rotatable bonds, 4 double bonds, 5 aromatic bonds, 1 five-membered ring, 1 nitro group (aromatic), 1 sulfone, and 1 Pyrazole .
Synthesis Analysis
Sulfonyl chlorides, including this compound, can be synthesized from pyrazoles via sulfonation by chlorosulfonic acid . The optimum conditions for synthesizing pyrazolesulfonyl chlorides in preparative yields were determined .Molecular Structure Analysis
The molecular structure of this compound includes a five-membered ring and a nitro group (aromatic). It also contains a sulfone and a Pyrazole .Chemical Reactions Analysis
The synthesis of pyrazolesulfonyl chlorides involves the reaction of pyrazoles with chlorosulfonic acid . This reaction is highly exothermic and results in the formation of protonated pyrazoles .Physical And Chemical Properties Analysis
Unfortunately, the search results did not provide specific information on the physical and chemical properties of this compound .Scientific Research Applications
3-nitro-1H-pyrazole-4-sulfonyl chloride has a variety of applications in scientific research. It is commonly used as a reagent in organic synthesis, and is widely used in the synthesis of heterocyclic compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. This compound is also used in the synthesis of polymers, dyes, and other materials. It is also used in the synthesis of peptides, peptidomimetics, and other bioactive molecules.
Mechanism of Action
The mechanism of action of 3-nitro-1H-pyrazole-4-sulfonyl chloride is not fully understood. However, it is believed to involve a nucleophilic substitution reaction. In this reaction, the nitro group of this compound acts as a leaving group, while the 4-sulfonylpyrazole acts as a nucleophile. This reaction yields the desired product, as well as a byproduct of the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed to have some effect on the metabolism of certain compounds. It is also believed to have some effect on the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
The advantages of using 3-nitro-1H-pyrazole-4-sulfonyl chloride in lab experiments include its versatility, its high yield, and its low cost. It is also relatively safe to handle, making it ideal for use in laboratory experiments. The main limitation of this compound is that it is a relatively unstable compound, and must be handled with care.
Future Directions
There are a number of potential future directions for research on 3-nitro-1H-pyrazole-4-sulfonyl chloride. These include further research into the biochemical and physiological effects of this compound, as well as research into the development of new methods for the synthesis of this compound. Additionally, research into the use of this compound as a reagent in organic synthesis could lead to the development of new materials and compounds. Finally, research into the use of this compound in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds could lead to the development of new drugs and treatments.
Safety and Hazards
properties
IUPAC Name |
5-nitro-1H-pyrazole-4-sulfonyl chloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2ClN3O4S/c4-12(10,11)2-1-5-6-3(2)7(8)9/h1H,(H,5,6) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYXDISMDYUMDSS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1S(=O)(=O)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2ClN3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.58 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1247227-81-1 | |
Record name | 3-nitro-1H-pyrazole-4-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.